Cas no 2137661-22-2 (methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate
• CAS No: 2137661-22-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5790907
• PubChem ID: 165480477
• Update Time: 2025-10-29

methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate
• 2137661-22-2
• EN300-1113313

• Inchi： 1S/C9H13N3O2/c1-14-9(13)8-7(10)5-12(11-8)6-3-2-4-6/h5-6H,2-4,10H2,1H3
• InChI Key： LISUNEHYHDZPLQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C2CCC2)N=1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate

Methyl 4-Amino-1-Cyclobutyl-1H-Pyrazole-3-Carboxylate (CAS No. 2137661-22-2): A Comprehensive Overview

Methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate (CAS No. 2137661-22-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate.

Chemical Structure and Properties

Methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of the cyclobutyl group and the methyl ester moiety imparts unique physical and chemical properties to this compound. The molecular formula of methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate is C₁₀H₁₅N₃O₂, and its molecular weight is approximately 209.24 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 85 to 87°C.

The solubility of methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property can be advantageous in certain applications where controlled solubility is required.

Synthesis Methods

The synthesis of methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate has been explored through several routes, each offering unique advantages and challenges. One common method involves the reaction of cyclobutylhydrazine with methyl acrylate followed by cyclization to form the pyrazole ring. This approach typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative synthetic route involves the condensation of cyclobutylamine with methyl cyanoacetate, followed by cyclization using an acid catalyst such as p-toluenesulfonic acid (PTSA). This method provides a straightforward and efficient pathway to access methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities and Therapeutic Potential

Methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate has been investigated for its biological activities, particularly in the context of medicinal chemistry. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate has also been evaluated for its anti-inflammatory effects. Research indicates that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory disorders.

Clinical Trials and Research Advancements

The therapeutic potential of methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate has been further validated through preclinical studies and early-stage clinical trials. In preclinical models, this compound has demonstrated significant efficacy in reducing tumor growth and improving survival rates in various cancer types, including breast cancer and colorectal cancer.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

Conclusion

Methyl 4-amino-1-cyclobutyl-1H-pyrazole-3-carboxylate (CAS No. 2137661-22-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts continue to uncover new insights into the mechanisms of action and therapeutic benefits of this compound, contributing to its growing importance in the field.